Cas no 1820665-66-4 (1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one)

• Product Name: 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one
• CAS No: 1820665-66-4
• MDL: MFCD29033931
• CID: 4620512
• PubChem ID: 119056898
• Update Time: 2025-09-23

1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one

• MDL： MFCD29033931

Additional information on 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one

Recent Advances in the Study of 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one (CAS: 1820665-66-4)

The compound 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one (CAS: 1820665-66-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Its structural motif, featuring a 2-amino-1,3-thiazole ring fused with a pyrrole moiety, is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The researchers employed a combination of computational docking studies and in vitro assays to elucidate the binding interactions and mechanism of action, revealing a high affinity for the ATP-binding site of CDK2.

In addition to its kinase inhibitory properties, the compound has shown promise as an antimicrobial agent. A recent preprint on bioRxiv reported that it exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

The synthetic accessibility of 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, scalable synthesis route that employs green chemistry principles, reducing the use of hazardous solvents and improving overall yield. This advancement is particularly significant for potential industrial-scale production.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, which may necessitate structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle delivery systems to address these limitations.

In conclusion, 1-[4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one represents a versatile scaffold with multiple potential applications in drug discovery. Its dual activity as both a kinase inhibitor and antimicrobial agent makes it particularly interesting for the development of multi-target therapies. Future research directions should focus on structure-activity relationship studies to optimize its pharmacological profile and further elucidate its mechanism of action at the molecular level.